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Compound of Interest

Compound Name: 6(5H)-Phenanthridinone, 2-bromo-

Cat. No.: B131381 Get Quote

Technical Support Center: 2-Bromo-6(5H)-
phenanthridinone
This technical support center provides essential information for researchers, scientists, and

drug development professionals on the handling, storage, and troubleshooting of 2-bromo-

6(5H)-phenanthridinone.

Frequently Asked Questions (FAQs)
Q1: What is the recommended procedure for handling 2-bromo-6(5H)-phenanthridinone?

A1: 2-bromo-6(5H)-phenanthridinone should be handled with care in a well-ventilated area,

preferably under a chemical fume hood. It is crucial to wear appropriate personal protective

equipment (PPE), including safety goggles with side-shields, protective gloves, and impervious

clothing to avoid contact with skin and eyes.[1] Avoid creating dust and aerosols during

handling.[1] Do not eat, drink, or smoke when using this product, and wash hands thoroughly

after handling.[1][2]

Q2: What are the optimal storage conditions for 2-bromo-6(5H)-phenanthridinone?

A2: The compound should be stored in its original, tightly sealed container in a cool, dry, and

well-ventilated place.[2][3] It is advisable to store it away from incompatible materials such as

strong oxidizing agents and strong bases. Protect the container from physical damage and
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check for leaks regularly.[2] For long-term storage, some suppliers recommend a temperature

of 2-8°C under an inert atmosphere.

Q3: What should I do in case of accidental exposure to 2-bromo-6(5H)-phenanthridinone?

A3: In case of accidental exposure, follow these first-aid measures:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including under

the eyelids. Seek medical attention.[3]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.

Get medical attention if irritation persists.[3]

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek medical

attention if symptoms occur.[4]

Ingestion: Do NOT induce vomiting. Clean the mouth with water and drink plenty of water

afterward. Call a physician or poison control center immediately.

Q4: What are the known physical and chemical properties of 2-bromo-6(5H)-phenanthridinone?

A4: Key properties are summarized in the table below. Note that some data pertains to the

parent compound, 6(5H)-phenanthridinone, and should be used as a reference.

Quantitative Data Summary
Property Value Source

Molecular Formula C13H8BrNO

Molecular Weight 274.11 g/mol [5]

Physical State Solid [3]

Melting Point
292 - 293 °C (for 6(5H)-

Phenanthridinone)
[3]

Solubility

Soluble in DMSO (5 mg/ml).

Insoluble in water. (for 6(5H)-

Phenanthridinone)

[6][7]
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Troubleshooting Guide
Issue Possible Cause Recommended Action

Difficulty dissolving the

compound

Use of an inappropriate

solvent.

The compound is reported to

be soluble in DMSO.[6][7]

Attempt dissolution in DMSO.

Gentle warming may aid

dissolution, but stability at

elevated temperatures should

be considered.

Inconsistent experimental

results

Compound degradation due to

improper storage.

Ensure the compound has

been stored according to the

recommendations (cool, dry,

well-ventilated, tightly sealed).

[2][3] Protect from light if light

sensitivity is suspected,

although not explicitly stated in

the provided documents.

Contamination of the

compound

Cross-contamination during

handling.

Always use clean spatulas and

weighing boats. Handle in a

dedicated area to avoid cross-

contamination with other

reagents.

Formation of dust during

handling
Improper handling technique.

Use dry clean-up procedures

and avoid generating dust.[2] If

possible, handle in a glove box

or use a respirator for dusty

operations.

Experimental Protocols
While specific experimental protocols for the use of 2-bromo-6(5H)-phenanthridinone are highly

application-dependent, the following general methodologies are based on information for

related compounds and synthetic procedures.
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General Solution Preparation:

Accurately weigh the desired amount of 2-bromo-6(5H)-phenanthridinone in a clean, dry vial.

Add the appropriate volume of dimethyl sulfoxide (DMSO) to achieve the desired

concentration.

Vortex or sonicate the mixture until the solid is completely dissolved.

If necessary, sterile filter the solution using a 0.22 µm syringe filter compatible with DMSO.

Store the solution at an appropriate temperature (e.g., -20°C or -80°C) for long-term use,

depending on stability in solution.

Visualizations
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Workflow for Handling and Storing 2-Bromo-6(5H)-phenanthridinone

Preparation

Handling

Storage Disposal

Review Safety Data Sheet (SDS)

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Work in a Well-Ventilated Area
(Fume Hood)

Weigh Compound Carefully
(Avoid Dust Formation)

Dissolve in Appropriate Solvent
(e.g., DMSO)

Use in Experiment

Store in Original Tightly
Sealed Container

Dispose of Waste According
to Local Regulations

Keep in a Cool, Dry,
Well-Ventilated Place

Store Away from
Incompatible Materials

Click to download full resolution via product page

Caption: Workflow for the safe handling and storage of 2-bromo-6(5H)-phenanthridinone.
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Troubleshooting Common Issues

Problem Encountered
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Caption: A decision tree for troubleshooting common experimental issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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